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Introduction

Glysperin B, more commonly known as Glycerol or Glycerin, is a simple polyol compound with
the chemical formula C3H803. It is a trihydroxy sugar alcohol that serves as a fundamental
building block in many biological and chemical processes.[1][2][3] Glycerol is an intermediate in
carbohydrate and lipid metabolism and is a key component of triglycerides and phospholipids.
[4][5] Its hygroscopic nature, meaning it attracts and retains water molecules, makes it a widely
used excipient in pharmaceutical formulations, cosmetics, and food products.[5][6][7] This
guide provides an in-depth overview of the chemical structure, properties, and relevant
experimental protocols and biological pathways involving glycerol.

Chemical Structure and Properties

Glycerol's structure consists of a three-carbon backbone with a hydroxyl (-OH) group attached
to each carbon atom.[1][5] This structure is responsible for its high solubility in water and its
role as a versatile solvent.[5][7]

Chemical Structure Diagram
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Sample Preparation

1. Grow Cell Culture
(e.g., S. cerevisiae)

i

2. Adjust Cell Concentration
(e.g., 5x10"7 cells/mL)

:

3. Mix 1:1 with CPA
(e.g., 70% Glycerol)

Cryopreservation

4. Aliquot into Cryovials

.

5. Controlled-Rate Freezing
(-1°C/min to -80°C)

:

6. Long-term Storage
(-196°C Liquid Nitrogen)

Recovery and Analysis

7. Thaw Sample

i

8. Elute CPA

:

9. Assess Viability & Function
(e.g., G3PDH activity, cell proliferation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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